![molecular formula C9H9NO5 B1609736 Methyl 3-(hydroxymethyl)-5-nitrobenzoate CAS No. 53732-08-4](/img/structure/B1609736.png)
Methyl 3-(hydroxymethyl)-5-nitrobenzoate
Overview
Description
Methyl 3-(hydroxymethyl)-5-nitrobenzoate (M3HN) is an organic compound that is used in a variety of scientific applications. It is a nitrobenzoate ester, which is a type of organic compound that contains a nitro group and a carboxylic acid ester. M3HN has been used in a variety of scientific fields, including biochemistry, biotechnology, and synthetic chemistry. This compound has been studied extensively and is known to have several biochemical and physiological effects. The purpose of
Scientific Research Applications
Crystal Structures and Anticonvulsant Activities
Studies on Zn(II) and Co(II) complexes involving 3-nitro-4-hydroxybenzoic acid and related compounds, including those similar to Methyl 3-(hydroxymethyl)-5-nitrobenzoate, have been conducted to determine their anticonvulsant activities. These studies have provided insights into the unique bonding features and physical properties of these compounds, which can account for their anticonvulsant activities (D'angelo et al., 2008).
Corrosion Inhibition
Research into the development of novel heterocyclic compounds based on the 8-hydroxyquinoline moiety, such as those structurally related to this compound, has shown significant potential in the field of corrosion inhibition. These compounds have been synthesized and identified as effective corrosion inhibitors for mild steel in hydrochloric acid environments, showcasing their ability to form protective layers on metal surfaces and prevent surface damage (Rbaa et al., 2019).
Ligand-Receptor Interactions
Fluorescence correlation spectroscopy (FCS) has been utilized to investigate ligand-receptor interactions, with studies involving fluorescently labeled ligands showing that the photophysical and chemical properties of the labels have a direct influence on measurement quality and ligand-receptor interactions. This research could be relevant to understanding how compounds like this compound interact at a molecular level (Wohland et al., 1999).
Solubility and Physicochemical Properties
The solubility of compounds structurally related to this compound in various organic solvents has been studied using spectroscopic methods. These studies are essential for predicting the solubility of similar compounds in additional organic solvents, which is crucial for their application in various fields (Hart et al., 2017).
Magnetic Properties and Biological Activity
Research on Schiff base ligands containing azo groups, similar to this compound, has revealed their magnetic properties and biological activities. Such studies contribute to the understanding of how these compounds can be applied in medical and material sciences (Ahmadi & Amani, 2012).
properties
IUPAC Name |
methyl 3-(hydroxymethyl)-5-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-15-9(12)7-2-6(5-11)3-8(4-7)10(13)14/h2-4,11H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNMLFVLQJJIINL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)CO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20443738 | |
Record name | METHYL 3-(HYDROXYMETHYL)-5-NITROBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20443738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53732-08-4 | |
Record name | METHYL 3-(HYDROXYMETHYL)-5-NITROBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20443738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.